Cas no 24526-89-4 (4-(4-Chloroanilino)-2h-Chromen-2-One)

4-(4-Chloroanilino)-2H-chromen-2-one is a synthetic organic compound belonging to the coumarin derivative class, characterized by the presence of a chloro-substituted anilino group at the 4-position of the chromen-2-one scaffold. This structural modification enhances its utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The chloroanilino moiety contributes to improved stability and reactivity, making it valuable for applications in medicinal chemistry, such as enzyme inhibition studies or fluorescent probes. Its well-defined chemical properties and consistent purity ensure reliable performance in experimental settings, supporting its use in targeted synthetic pathways.
4-(4-Chloroanilino)-2h-Chromen-2-One structure
24526-89-4 structure
Product Name:4-(4-Chloroanilino)-2h-Chromen-2-One
CAS No:24526-89-4
MF:C15H10ClNO2
MW:271.698402881622
MDL:MFCD02325293
CID:270200
PubChem ID:2763567
Update Time:2025-06-08

4-(4-Chloroanilino)-2h-Chromen-2-One Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Chlorophenyl)amino)-2H-chromen-2-one
    • 2H-1-Benzopyran-2-one,4-[(4-chlorophenyl)amino]-
    • 4-(4-chloroanilino)-2H-chroMen-2-one
    • 4-(4-chloroanilino)chromen-2-one
    • 4-(4'-chlorophenylamino)coumarin
    • chloroanilinochromenone
    • A877885
    • 4-[(4-chlorophenyl)amino]-2H-chromen-2-one
    • CS-0336240
    • 4-(4-chlorophenylamino)-2H-chromen-2-one
    • AKOS005069967
    • DTXSID00377022
    • 2H-1-Benzopyran-2-one, 4-[(4-chlorophenyl)amino]-
    • 1W-0293
    • FT-0680168
    • Oprea1_376411
    • MFCD02325293
    • 4-(4-Chloroanilino)-2H-1-benzopyran-2-one
    • 24526-89-4
    • J-513160
    • 4-[(4-chlorophenyl)amino]chromen-2-one
    • AI-204/31681062
    • 4-(4-Chloroanilino)-2h-Chromen-2-One
    • MDL: MFCD02325293
    • Inchi: 1S/C15H10ClNO2/c16-10-5-7-11(8-6-10)17-13-9-15(18)19-14-4-2-1-3-12(13)14/h1-9,17H
    • InChI Key: XTKKFDIRDFFXEM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC1=CC(=O)OC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 271.04000
  • Monoisotopic Mass: 271.040006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.415
  • Melting Point: 299-301°C
  • Boiling Point: 451°Cat760mmHg
  • Flash Point: 226.5°C
  • Refractive Index: 1.696
  • PSA: 42.24000
  • LogP: 4.26300

4-(4-Chloroanilino)-2h-Chromen-2-One Security Information

  • HazardClass:IRRITANT

4-(4-Chloroanilino)-2h-Chromen-2-One Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Chloroanilino)-2h-Chromen-2-One Pricemore >>

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Additional information on 4-(4-Chloroanilino)-2h-Chromen-2-One

Recent Advances in the Study of 4-(4-Chloroanilino)-2h-Chromen-2-One (CAS: 24526-89-4)

The compound 4-(4-Chloroanilino)-2h-Chromen-2-One (CAS: 24526-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This coumarin derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular interactions of 4-(4-Chloroanilino)-2h-Chromen-2-One with various biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. The compound exhibited a high binding affinity to the ATP-binding site of these kinases, as confirmed by X-ray crystallography and molecular docking simulations. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant area of research involves the compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(4-Chloroanilino)-2h-Chromen-2-One induced apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of intrinsic apoptotic pathways. The study highlighted the compound's ability to modulate key proteins such as Bcl-2 and caspase-3, making it a promising candidate for further preclinical evaluation.

In addition to its therapeutic potential, recent advancements in the synthesis and optimization of 4-(4-Chloroanilino)-2h-Chromen-2-One have been reported. Researchers have developed more efficient synthetic routes to improve yield and purity, as detailed in a 2023 publication in Tetrahedron Letters. These methodological improvements are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising findings, challenges remain in the development of 4-(4-Chloroanilino)-2h-Chromen-2-One as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 4-(4-Chloroanilino)-2h-Chromen-2-One (CAS: 24526-89-4) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthetic chemistry, position it as a valuable compound for further investigation. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development stages.

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